Cas no 1006303-87-2 (3-cyclopentyl-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)propanamide)

• Product Name: 3-cyclopentyl-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)propanamide
• CAS No: 1006303-87-2
• MF: C₂₃H₂₅N₇O
• MW: 415.490903615952
• CID: 5811543
• PubChem ID: 41241869
• Update Time: 2025-10-30

3-cyclopentyl-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-N-[5-methyl-2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)pyrazol-3-yl]propanamide
• 3-cyclopentyl-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)propanamide
• 3-cyclopentyl-N-(3-methyl-1-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-1H-pyrazol-5-yl)propanamide
• F2244-0017
• 1006303-87-2
• AKOS024630734

• Inchi： 1S/C23H25N7O/c1-16-13-20(27-21(31)12-11-17-7-5-6-8-17)30(28-16)23-19-14-26-29(22(19)24-15-25-23)18-9-3-2-4-10-18/h2-4,9-10,13-15,17H,5-8,11-12H2,1H3,(H,27,31)
• InChI Key： YCQJWFYMEUFZPY-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=NN1C1=NC=NC2N(C3=CC=CC=C3)N=CC=21)(=O)CCC1CCCC1

Computed Properties

• Exact Mass: 415.21205845g/mol
• Monoisotopic Mass: 415.21205845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 90.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-cyclopentyl-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)propanamide

Recent Advances in the Study of 3-cyclopentyl-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)propanamide (CAS: 1006303-87-2)

The compound 3-cyclopentyl-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)propanamide (CAS: 1006303-87-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase targets, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The unique structural features of the molecule, particularly the pyrazolo[3,4-d]pyrimidine core, contribute to its high affinity and selectivity for these targets. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the binding interactions between the compound and its target proteins, providing valuable insights for further optimization.

In preclinical studies, 3-cyclopentyl-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)propanamide has demonstrated significant efficacy in inhibiting tumor growth in xenograft models, with minimal off-target effects. These findings suggest its potential as a lead candidate for the development of novel anticancer therapies. Additionally, recent pharmacokinetic studies have shown favorable bioavailability and metabolic stability, further supporting its therapeutic potential.

Despite these promising results, challenges remain in optimizing the compound's physicochemical properties and reducing potential toxicity. Ongoing research is focused on structural modifications to enhance its drug-like characteristics while maintaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-cyclopentyl-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)propanamide represents a promising scaffold for the development of targeted therapies. Continued research into its mechanism of action and therapeutic potential will be critical for advancing this compound into clinical trials and ultimately, patient care.